Cas no 12137-21-2 (Platinum(IV) oxide hydrate)
Platinum(IV) oxide hydrate structure
Product Name:Platinum(IV) oxide hydrate
CAS No:12137-21-2
MF:H2O3Pt
MW:245.092083454132
MDL:MFCD00066964
CID:135119
PubChem ID:24853723
Update Time:2025-09-20
Platinum(IV) oxide hydrate Chemical and Physical Properties
Names and Identifiers
-
- Platinum(IV) oxide hydrate
- monohydrate (9CI)
- Platinumdioxide monohydrate
- Platinum(IV) oxide monohydrate
- Platinum oxide monohydrate
- Platinum oxide
- Platinum oxide (PtO<sub>2</sub>),monohydrate (9CI)
- ADAMS CATALYST MONOHYDRATE
- ENGELHARD C7018
- Platinic oxide
- Platinicoxide,monohydrate
- PLATINUM (II) OXIDE HYDRATE
- Platinum dioxide
- PLATINUM DIOXIDE HYDRATE
- Platinum Oxide (Pto2) Monohydrate
- PLATINUM OXIDE HYDRATE
- PLATINUM(IV) OXIDE (HYDRATED)
- PLATINUM,(IV) OXIDE,HYDROUS
- ACETICACID2-VINYLPHENYLESTER
- platinum(iv) oxide, hydrate
- platinum (iv) oxide monohydrate
- AKOS015855142
- H2O3Pt
- MFCD00066964
- Platinum(IV) oxide monohydrate, Adams Catalyst, Pt 75%
- PtO2 H2O
- CS-0149885
- Platinum(IV) oxide monohydrate, 99.9% trace metals basis
- Platinum(IV) oxide hydrate, ADAMS CATALYST
- platinum-(iv)-oxide, monohydrate
- 52785-06-5
- Platinum-(IV)-oxide hydrate
- platinum(iv)-oxide monohydrate
- PtO2.H2O
- Platinum(IV) oxide xhydrate
- Platinoxydhydrat
- platinum, (iv) oxide, hydrous
- 12137-21-2
- Platinum (IV) oxide hydrate
- platinum (iv) oxide, monohydrate
- platinum(1V)oxide hydrate
- Platinum(IV)oxide hydrate
- dioxoplatinum;hydrate
- SPGAMGILENUIOF-UHFFFAOYSA-N
- ADAMS' CATALYST HYDRATE
-
- MDL： MFCD00066964
- Inchi： 1S/H2O.2O.Pt/h1H2;;;
- InChI Key： SPGAMGILENUIOF-UHFFFAOYSA-N
- SMILES： [Pt](=O)=O.O
Computed Properties
- Exact Mass: 244.96500
- Monoisotopic Mass: 244.965188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 18.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 10.2
- Melting Point: 450 °C
- Water Partition Coefficient: Insoluble in water, acid, aqua regiaSoluble in water and caustic potash solution. Insoluble in alcohol, acid and aqua regia.
- PSA: 43.37000
- LogP: -0.30440
- Solubility: Not determined
Platinum(IV) oxide hydrate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H272,H319
- Warning Statement： P220,P305+P351+P338
- Hazardous Material transportation number：UN 1479 5.1/PG 2
- WGK Germany：2
- Hazard Category Code： 8-36
- Safety Instruction： S26
- RTECS：TP2506020
-
Hazardous Material Identification：
- Risk Phrases：R8; R36
- HazardClass：5.1
- TSCA：Yes
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Platinum(IV) oxide hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024883-250mg |
Platinum (IV) oxide monohydrate |
12137-21-2 | 98% | 250mg |
￡54.00 | 2022-03-01 | |
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12137-21-2 | 98% | 1g |
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Platinum(IV) oxide hydrate |
12137-21-2 | 95% | 10g |
$802.88 | 2023-09-04 | |
| Alichem | A450002573-25g |
Platinum(IV) oxide hydrate |
12137-21-2 | 95% | 25g |
$1870.11 | 2023-09-04 | |
| Alichem | A450002573-100g |
Platinum(IV) oxide hydrate |
12137-21-2 | 95% | 100g |
$6677.11 | 2023-09-04 | |
| abcr | AB202948-1 g |
Platinum(IV) oxide monohydrate, Adams Catalyst, Pt 75%; . |
12137-21-2 | 1 g |
€160.00 | 2023-07-20 | ||
| abcr | AB202948-5 g |
Platinum(IV) oxide monohydrate, Adams Catalyst, Pt 75%; . |
12137-21-2 | 5 g |
€580.00 | 2023-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P95610-5g |
PLATINUM(IV) OXIDE HYDRATE |
12137-21-2 | 5g |
¥3426.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P95610-1g |
PLATINUM(IV) OXIDE HYDRATE |
12137-21-2 | 1g |
¥986.0 | 2021-09-08 |
Platinum(IV) oxide hydrate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:12137-21-2)氧化铂一水
Order Number:LE18916935
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
Platinum(IV) oxide hydrate Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:12137-21-2)氧化铂一水
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry